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Compound of Interest

Compound Name: 8-Methylnona-1,7-dien-5-yne

Cat. No.: B15430823 Get Quote

Spectroscopic Data Elusive for 8-Methylnona-
1,7-dien-5-yne
A comprehensive search for spectroscopic data—including Nuclear Magnetic Resonance

(NMR), mass spectrometry (MS), and infrared (IR) spectroscopy—for the compound 8-
Methylnona-1,7-dien-5-yne has yielded no specific experimental results. Publicly accessible

chemical databases and scientific literature do not appear to contain the requested spectral

information or detailed experimental protocols for the synthesis and characterization of this

particular molecule.

While the compound is indexed in chemical databases such as PubChem, with a listed

molecular formula of C₁₀H₁₄ and a molecular weight of 134.22 g/mol , the crucial experimental

data that would allow for its unambiguous identification and characterization is not provided.[1]

Searches for ¹H NMR, ¹³C NMR, mass spectra, and IR absorption data, as well as for synthetic

procedures, have failed to locate any specific information for 8-Methylnona-1,7-dien-5-yne.

Consequently, the creation of a detailed technical guide or whitepaper with quantitative data

tables and specific experimental methodologies for this compound is not possible at this time.

Further, the generation of a meaningful experimental workflow diagram using Graphviz is

precluded by the absence of established protocols.

For researchers, scientists, and drug development professionals interested in this molecule, the

lack of available data suggests that it may be a novel compound or one that has not been
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extensively studied or reported in the accessible scientific literature. Any research involving 8-
Methylnona-1,7-dien-5-yne would likely require its de novo synthesis and subsequent

comprehensive spectroscopic analysis to establish its chemical identity and properties.

Below is a generalized workflow that would typically be followed for the spectroscopic

characterization of a newly synthesized compound, presented as a conceptual illustration.
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Caption: Conceptual workflow for the synthesis and spectroscopic analysis of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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